Cas no 391885-43-1 (N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 391885-43-1
• MF: C₁₉H₂₂N₄O₅S
• MW: 418.466783046722
• CID: 6072094
• PubChem ID: 9650707
• Update Time: 2025-11-06

N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide
• (E)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)-4-(piperidin-1-ylsulfonyl)benzamide
• Glycine, N-[4-(1-piperidinylsulfonyl)benzoyl]-, (2-furanylmethylene)hydrazide (9CI)
• N-({N'-[(1E)-(furan-2-yl)methylidene]hydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide
• F0474-0730
• N-[2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-2-oxoethyl]-4-piperidin-1-ylsulfonylbenzamide
• 391885-43-1
• SMR000324452
• MLS000680184
• CHEMBL1967054
• AB01209662-01
• AKOS024578518

• Inchi： 1S/C19H22N4O5S/c24-18(22-21-13-16-5-4-12-28-16)14-20-19(25)15-6-8-17(9-7-15)29(26,27)23-10-2-1-3-11-23/h4-9,12-13H,1-3,10-11,14H2,(H,20,25)(H,22,24)
• InChI Key： FHRWISYRVOSAMI-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=CO1)(=O)CNC(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 418.13109099g/mol
• Monoisotopic Mass: 418.13109099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• pka: 11.97±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide

Comprehensive Overview of N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 391885-43-1)

In the realm of organic chemistry and pharmaceutical research, N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 391885-43-1) stands out as a compound of significant interest. This molecule, characterized by its intricate structure featuring a furan-2-yl moiety and a piperidine-1-sulfonyl group, has garnered attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its unique hydrazinecarbonyl linkage, which may contribute to its bioactivity and binding affinity.

The synthesis and characterization of N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and structural integrity of the compound, which is crucial for its application in high-value research. The presence of the benzamide core in its structure is noteworthy, as this motif is frequently encountered in bioactive molecules, including those with antimicrobial and anti-inflammatory properties.

Recent trends in scientific literature highlight a growing interest in sulfonyl-containing compounds, particularly those with piperidine derivatives. This aligns with the broader search for novel therapeutic agents targeting neurological and metabolic disorders. The furan ring in 391885-43-1 further enhances its appeal, as furan derivatives are known for their diverse pharmacological activities, including antioxidant and anticancer effects. Such attributes make this compound a subject of ongoing investigation in academic and industrial laboratories.

From an SEO perspective, queries related to "piperidine sulfonyl benzamide derivatives" and "furan-based hydrazinecarbonyl compounds" have seen a steady rise, reflecting the compound's relevance in contemporary research. Additionally, questions about the "mechanism of action of sulfonamide-containing drugs" or "applications of furan in medicinal chemistry" often lead researchers to explore molecules like N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide. These search patterns underscore the compound's potential as a scaffold for designing new bioactive agents.

In material science, the sulfonyl and benzamide functionalities of 391885-43-1 offer opportunities for developing advanced polymers and coatings with tailored properties. The compound's ability to form stable hydrogen bonds and its thermal stability make it a candidate for high-performance materials. This dual applicability in both pharmaceuticals and materials science further elevates its profile in scientific discourse.

Looking ahead, the exploration of N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide is expected to expand, driven by advancements in synthetic methodologies and computational modeling. Its structural complexity and functional diversity position it as a valuable tool for addressing unmet challenges in drug development and material innovation. As research continues, this compound may well emerge as a cornerstone in the design of next-generation therapeutic and functional materials.